N-(4-chloro-2-fluorophenyl)-3-methylfuran-2-carboxamide

• IUPAC Name: N-(4-chloro-2-fluorophenyl)-3-methylfuran-2-carboxamide
• InChI: InChI=1S/C12H9ClFNO2/c1-7-4-5-17-11(7)12(16)15-10-3-2-8(13)6-9(10)14/h2-6H,1H3,(H,15,16)
• InChI Key: NDPQQAWBMPJDJI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(OC=C1)C(=O)NC2=C(C=C(C=C2)Cl)F
• Molecular Formula: C12H9ClFNO2
• Molecular Weight: 253.65 g/mol

Description

N-(4-chloro-2-fluorophenyl)-3-methylfuran-2-carboxamide, also known as CFM-2, is a synthetic compound that has been widely studied for its potential therapeutic applications. CFM-2 belongs to the class of furan-2-carboxamides, which are known for their anti-inflammatory and analgesic properties.

Scientific Research Applications

N-(4-chloro-2-fluorophenyl)-3-methylfuran-2-carboxamide has been extensively studied for its potential therapeutic applications in various diseases. It has been shown to have anti-inflammatory and analgesic effects, making it a promising candidate for the treatment of pain and inflammation-related disorders such as osteoarthritis, rheumatoid arthritis, and neuropathic pain. N-(4-chloro-2-fluorophenyl)-3-methylfuran-2-carboxamide has also been studied for its potential use in cancer therapy, as it has been shown to inhibit the growth and proliferation of cancer cells.

Mechanism of Action

The mechanism of action of N-(4-chloro-2-fluorophenyl)-3-methylfuran-2-carboxamide is not fully understood, but it is believed to involve the inhibition of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of inflammatory mediators such as prostaglandins. N-(4-chloro-2-fluorophenyl)-3-methylfuran-2-carboxamide has also been shown to inhibit the activation of nuclear factor-kappa B (NF-κB), a transcription factor that plays a key role in the regulation of inflammation and immune responses.
Biochemical and Physiological Effects
N-(4-chloro-2-fluorophenyl)-3-methylfuran-2-carboxamide has been shown to have anti-inflammatory and analgesic effects in various animal models of pain and inflammation. It has also been shown to reduce the levels of inflammatory cytokines and chemokines in vitro and in vivo. N-(4-chloro-2-fluorophenyl)-3-methylfuran-2-carboxamide has been found to be well-tolerated in animal studies, with no significant adverse effects observed.

Advantages and Limitations for Lab Experiments

N-(4-chloro-2-fluorophenyl)-3-methylfuran-2-carboxamide has several advantages for lab experiments, including its high purity and stability, and its well-established synthesis method. However, N-(4-chloro-2-fluorophenyl)-3-methylfuran-2-carboxamide is a relatively new compound, and its pharmacokinetics and pharmacodynamics have not been fully characterized. Further studies are needed to determine the optimal dosage and administration route for N-(4-chloro-2-fluorophenyl)-3-methylfuran-2-carboxamide.

Future Directions

N-(4-chloro-2-fluorophenyl)-3-methylfuran-2-carboxamide has several potential future directions for research. One area of interest is the development of N-(4-chloro-2-fluorophenyl)-3-methylfuran-2-carboxamide analogs with improved pharmacokinetic and pharmacodynamic properties. Another area of interest is the investigation of N-(4-chloro-2-fluorophenyl)-3-methylfuran-2-carboxamide's potential use in combination therapy with other anti-inflammatory and analgesic agents. Additionally, further studies are needed to fully elucidate N-(4-chloro-2-fluorophenyl)-3-methylfuran-2-carboxamide's mechanism of action and its potential therapeutic applications in various diseases.

Synthesis Methods

N-(4-chloro-2-fluorophenyl)-3-methylfuran-2-carboxamide can be synthesized through a multi-step process, starting with the reaction of 4-chloro-2-fluoroaniline with 3-methylfuran-2-carboxylic acid. The resulting intermediate is then treated with thionyl chloride to yield the final product, N-(4-chloro-2-fluorophenyl)-3-methylfuran-2-carboxamide. This synthesis method has been optimized to achieve high yields and purity of N-(4-chloro-2-fluorophenyl)-3-methylfuran-2-carboxamide.